Cas no 2228164-91-6 (2-(2,4,6-trimethoxyphenyl)prop-2-en-1-amine)

• Product Name: 2-(2,4,6-trimethoxyphenyl)prop-2-en-1-amine
• CAS No: 2228164-91-6
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6000099
• PubChem ID: 165616604
• Update Time: 2025-08-04

2-(2,4,6-trimethoxyphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,6-trimethoxyphenyl)prop-2-en-1-amine
• 2228164-91-6
• EN300-1818962

• Inchi： 1S/C12H17NO3/c1-8(7-13)12-10(15-3)5-9(14-2)6-11(12)16-4/h5-6H,1,7,13H2,2-4H3
• InChI Key： YQZUIUDFXQOEMN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1C(=C)CN)OC)OC

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.7Ų

Additional information on 2-(2,4,6-trimethoxyphenyl)prop-2-en-1-amine

Comprehensive Analysis of 2-(2,4,6-trimethoxyphenyl)prop-2-en-1-amine (CAS No. 2228164-91-6): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 2-(2,4,6-trimethoxyphenyl)prop-2-en-1-amine (CAS No. 2228164-91-6) has emerged as a compound of significant interest. This structurally unique molecule, characterized by its trimethoxyphenyl backbone and prop-2-en-1-amine functional group, offers a wide array of potential applications. Researchers and industry professionals are increasingly exploring its utility in drug discovery, material science, and agrochemical development, making it a focal point in contemporary chemical studies.

The compound's CAS number 2228164-91-6 serves as a critical identifier in global chemical databases, ensuring precise tracking and regulatory compliance. Its IUPAC name, 2-(2,4,6-trimethoxyphenyl)prop-2-en-1-amine, reflects the meticulous nomenclature standards upheld in scientific literature. The presence of methoxy groups at the 2, 4, and 6 positions of the phenyl ring enhances its electronic properties, while the allylamine moiety introduces reactivity that is valuable in synthetic transformations.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 2-(2,4,6-trimethoxyphenyl)prop-2-en-1-amine. With the rise of machine learning in molecular design, researchers are leveraging computational tools to predict its bioactivity and optimize its synthesis pathways. Additionally, the push for sustainable chemical processes has led to innovations in catalytic methods for producing such amines with minimal environmental impact, aligning with the principles of circular economy.

One of the most searched questions regarding this compound is: "What are the potential therapeutic applications of 2-(2,4,6-trimethoxyphenyl)prop-2-en-1-amine?" Preliminary studies suggest its relevance in central nervous system (CNS) drug development, owing to its structural similarity to known neuromodulators. The trimethoxy substitution pattern is often associated with blood-brain barrier permeability, a desirable trait in neuropharmacology. Furthermore, its electrophilic alkene functionality makes it a candidate for covalent inhibitor design, a hot topic in targeted cancer therapies.

From a material science perspective, the compound's conjugated system and electron-rich aromatic core have sparked investigations into its use in organic electronics. Researchers are examining its potential as a building block for OLEDs (organic light-emitting diodes) or conductive polymers, where its methoxy groups could facilitate tunable luminescence properties. This aligns with the growing demand for energy-efficient display technologies and flexible electronics, which dominate current market trends.

The synthesis of 2-(2,4,6-trimethoxyphenyl)prop-2-en-1-amine typically involves Pd-catalyzed cross-coupling or reductive amination strategies, topics frequently searched by synthetic chemists. Optimizing its production scale while maintaining high atom economy remains a challenge, driving innovations in flow chemistry and microwave-assisted synthesis. These advancements cater to the pharmaceutical industry's need for cost-effective APIs (active pharmaceutical ingredients).

Analytical characterization of this compound employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography, ensuring its structural integrity for research applications. The HPLC purity standards applied to CAS 2228164-91-6 make it suitable for rigorous biological testing, addressing another common query: "How to validate the purity of 2-(2,4,6-trimethoxyphenyl)prop-2-en-1-amine?"

In conclusion, 2-(2,4,6-trimethoxyphenyl)prop-2-en-1-amine represents a versatile scaffold with multidisciplinary relevance. Its intersection with drug discovery, materials innovation, and sustainable chemistry positions it as a compound worthy of continued exploration. As research progresses, its CAS number 2228164-91-6 will undoubtedly appear more frequently in patents and publications, solidifying its role in advancing scientific frontiers.